Cas no 891123-69-6 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
• CAS No: 891123-69-6
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 6431459
• PubChem ID: 16821847
• Update Time: 2025-06-13

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
• AKOS024656418
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-phenoxybenzamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide
• F2518-0390
• 891123-69-6

• Inchi： 1S/C23H19N3O3/c1-15-8-9-16(2)20(14-15)22-25-26-23(29-22)24-21(27)17-10-12-19(13-11-17)28-18-6-4-3-5-7-18/h3-14H,1-2H3,(H,24,26,27)
• InChI Key： VWCIYIMDAFJEJN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 385.14264148g/mol
• Monoisotopic Mass: 385.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.2Ų

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide

Professional Introduction to N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide (CAS No. 891123-69-6)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 891123-69-6, represents a unique molecular scaffold that combines the structural features of oxadiazole and phenoxybenzamide moieties. The presence of these functional groups not only imparts distinct chemical properties but also opens up a plethora of potential applications in drug discovery and medicinal chemistry.

The oxadiazole ring system is a well-documented pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Specifically, the 1,3,4-oxadiazole moiety has been extensively studied for its ability to interact with various biological targets, making it an attractive component for the design of novel therapeutic agents. In contrast, the phenoxybenzamide group is known for its role in modulating enzyme activity and has been incorporated into numerous drug molecules to enhance binding affinity and selectivity.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2,5-dimethylphenyl group at the 5-position of the oxadiazole ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. Additionally, the phenoxybenzamide moiety at the 4-position provides a hydrogen bonding network that can improve interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide can effectively bind to several protein targets associated with inflammatory diseases and cancer. The oxadiazole ring interacts with key amino acid residues in these proteins, while the phenoxybenzamide group forms stable hydrogen bonds. These interactions suggest that this compound may exhibit potent inhibitory activity against relevant enzymes and receptors.

In vitro studies have demonstrated promising results regarding the biological activity of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide. Initial assays have shown significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Furthermore, preliminary cell-based assays indicate that this compound can selectively inhibit the proliferation of certain cancer cell lines without affecting normal cells. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The structural versatility of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide also allows for modifications that can fine-tune its pharmacological properties. By altering substituents on the phenyl rings or exploring different linkers between the oxadiazole and phenoxybenzamide groups, chemists can generate a library of derivatives with enhanced efficacy or improved pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates and addressing potential side effects.

The development of novel synthetic methodologies has been instrumental in facilitating access to this compound and its derivatives. Catalytic processes and green chemistry principles have been employed to streamline synthetic routes while minimizing waste and improving yields. These advancements not only make the production of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide more sustainable but also enable rapid exploration of its chemical space.

The integration of machine learning algorithms into drug discovery has further accelerated the process of identifying promising candidates like N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide. Predictive models can analyze large datasets to identify molecular features that correlate with biological activity. This approach has already led to several high-quality hits that are being further investigated in preclinical studies. The combination of experimental data with computational predictions provides a powerful tool for rational drug design.

The potential therapeutic applications of N-5-(2,5-dimethylphenyl)-1,3,4-o cadiazol -2 - yl - 4 - pheno xyben z amide strong > are diverse and span multiple disease areas. In addition to its anti-inflammatory and anticancer properties , preliminary evidence suggests that it may also have neuroprotective effects . The ability to modulate key signaling pathways associated with neurodegenerative diseases makes this compound an attractive candidate for further exploration in this field . Furthermore , its structural features could make it useful in addressing other conditions such as pain disorders and autoimmune diseases.

Ongoing research is focused on elucidating the mechanism of action of N - < strong > 5 - ( 2 , 5 - dim eth yl phen yl ) - 1 , 3 , 4 - o x adiazo l - 2 - yl - 4 - pheno xybe nz amide strong > . Detailed biochemical studies are being conducted to understand how it interacts with specific targets at the molecular level . These studies will provide critical insights into its therapeutic potential and help guide future development efforts . Additionally , animal models are being used to assess its efficacy and safety profile in vivo . Such studies are essential for translating laboratory findings into clinical applications.

The future prospects for N - < strong > 5 - ( 2 , 5 - dim eth yl phen yl ) - 1 , 3 , 4 - o x adiazo l - 2 - yl - 4 - pheno xybe nz amide strong > are bright , with several research groups actively investigating its potential as a therapeutic agent . As our understanding of disease mechanisms continues to evolve , so too will our ability to design molecules like this one that target specific pathways with high precision . The continued development of innovative synthetic strategies and computational tools will further enhance our capacity to discover new drugs . In summary , N - < strong > 5 - ( 2 , 5 dim eth yl phen yl ) - 1 , 3 , 4 o x adiazo l strong > - * * * * * * * * * pheno xybe nz amide strong > represents a promising lead compound with significant therapeutic potential . Its unique structure , combined with recent advances in drug discovery technologies , positions it as a valuable candidate for further development into novel treatments for various human diseases . p >